2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride

• IUPAC Name: 2-methyl-2-(3-phenylprop-2-ynylamino)propan-1-ol;hydrochloride
• InChI: InChI=1S/C13H17NO.ClH/c1-13(2,11-15)14-10-6-9-12-7-4-3-5-8-12;/h3-5,7-8,14-15H,10-11H2,1-2H3;1H
• InChI Key: YXBZPWHVGPDRMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCC#CC1=CC=CC=C1.Cl
• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• Solubility: >36 [ug/mL] (The mean of the results at pH 7.4)

Description

2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride, also known as MPPA, is a chemical compound that has been widely studied for its potential applications in scientific research. MPPA is a chiral compound that has been found to have a variety of biochemical and physiological effects, making it an important tool for researchers in the fields of pharmacology, biochemistry, and neuroscience.

Mechanism of Action

2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride acts as an agonist for the GPR35 receptor, which is a member of the GPCR family. When 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride binds to the GPR35 receptor, it activates a signaling cascade that leads to the activation of downstream effectors. The exact mechanism of action of 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride is still being studied, but it is believed to involve the activation of G proteins and the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride has been found to have a variety of biochemical and physiological effects, including the modulation of immune function and inflammation. 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride has also been found to have an effect on the regulation of blood pressure, and may have potential applications in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride in lab experiments is its potency and selectivity as an agonist for the GPR35 receptor. This makes it a valuable tool for studying the function of this receptor and its role in various physiological processes. However, one limitation of using 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride is that it is a chiral compound, which can complicate its synthesis and analysis.

Future Directions

There are many potential future directions for research on 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride and its applications. One area of interest is the development of new drugs that target the GPR35 receptor, using 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride as a starting point for drug development. Another area of interest is the study of the role of GPR35 in various disease states, including inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride and its effects on various physiological processes.

Scientific Research Applications

2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride has been used in a variety of scientific research applications, including as a tool for studying the function of G protein-coupled receptors (GPCRs). GPCRs are important targets for drug development, and 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride has been found to be a potent and selective agonist for the GPR35 receptor. 2-methyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride has also been used to study the role of GPR35 in immune function and inflammation.